2-Nitroisophthalic acid
2-Nitroisophthalic acid
Brand Name:
Vulcanchem
CAS No.:
21161-11-5
VCID:
VC21072925
InChI:
InChI=1S/C8H5NO6/c10-7(11)4-2-1-3-5(8(12)13)6(4)9(14)15/h1-3H,(H,10,11)(H,12,13)
SMILES:
C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])C(=O)O
Molecular Formula:
C8H5NO6
Molecular Weight:
211.13 g/mol
2-Nitroisophthalic acid
CAS No.: 21161-11-5
Cat. No.: VC21072925
Molecular Formula: C8H5NO6
Molecular Weight: 211.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 21161-11-5 |
|---|---|
| Molecular Formula | C8H5NO6 |
| Molecular Weight | 211.13 g/mol |
| IUPAC Name | 2-nitrobenzene-1,3-dicarboxylic acid |
| Standard InChI | InChI=1S/C8H5NO6/c10-7(11)4-2-1-3-5(8(12)13)6(4)9(14)15/h1-3H,(H,10,11)(H,12,13) |
| Standard InChI Key | CAHWDGJDQYAFHM-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])C(=O)O |
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